Cas no 28799-82-8 (3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-1-(2-hydroxyethyl)-4-methyl-2-oxo-)
28799-82-8 structure
Product Name:3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-1-(2-hydroxyethyl)-4-methyl-2-oxo-
CAS No:28799-82-8
MF:C9H10N2O3
MW:194.187302112579
CID:268440
PubChem ID:120054
Update Time:2025-04-19
3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-1-(2-hydroxyethyl)-4-methyl-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-1-(2-hydroxyethyl)-4-methyl-2-oxo-
- 2-hydroxy-1-(2-hydroxyethyl)-4-methyl-6-oxopyridine-3-carbonitrile
- 6-hydroxy-1-(2-hydroxyethyl)-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
- 1-(2'-hydroxyethyl)-2-keto-3-cyano-4-methyl-6-hydroxy-1,2-dihydropyridine
- 1,2-dihydro-6-hydroxy-1-(2-hydroxyethyl)-4-methyl-2-oxonicotinonitrile
- 3-cyano-6-hydroxy-1-(2-hydroxyethyl)-4-methyl-2(1H)-pyridinone
- 3-pyridinecarbonitrile,1,6-dihydro-2-hydroxy-1-(2-hydroxyethyl)-4-methyl-6-oxo
- 2-hydroxy-1-(2-hydroxyethyl)-4-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile
- HMS2371B20
- EINECS 249-231-0
- 2-hydroxy-1-(2-hydroxyethyl)-4-methyl-6-oxo-1,6-dihydro-3-pyridinecarbonitrile
- 3-cyano-6-hydroxy4-methyl-1-(2-hydroxyethyl)pyrid-2-one
- CHEMBL1540129
- Oprea1_524809
- CS-0217476
- AKOS000295360
- 28799-82-8
- SMR000001059
- FT-0769333
- Oprea1_473899
- 6-Hydroxy-1-(2-hydroxyethyl)-4-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile #
- AT19268
- SCHEMBL10352245
- SR-01000532200-1
- SR-01000532200
- EN300-7491994
- AKOS000286771
- NS00046834
- MLS000069028
- 6-Hydroxy-1-(2-hydroxy-ethyl)-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile
- SCHEMBL4801776
- 3-Pyridinecarbonitrile, 1,2-dihydro-6-hydroxy-1-(2-hydroxyethyl)-4-methyl-2-oxo-
- 202118-74-9
- DTXSID80951440
-
- Inchi: 1S/C9H10N2O3/c1-6-4-8(13)11(2-3-12)9(14)7(6)5-10/h4,12,14H,2-3H2,1H3
- InChI Key: YPVUBDAGJFYZIR-UHFFFAOYSA-N
- SMILES: OC1=C(C#N)C(C)=CC(N1CCO)=O
Computed Properties
- Exact Mass: 194.06900
- Monoisotopic Mass: 194.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 84.6Ų
Experimental Properties
- PSA: 86.25000
- LogP: -0.27372
3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-1-(2-hydroxyethyl)-4-methyl-2-oxo- Related Literature
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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